6-Pyrrolidin-1-ylsulfonylchromen-2-one
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Overview
Description
6-Pyrrolidin-1-ylsulfonylchromen-2-one, also known as PSC-833, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as modulators of multidrug resistance (MDR) and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
- The pyrrolidine ring has been explored as a scaffold for anticonvulsant agents. Researchers have synthesized derivatives of 6-(pyrrolidin-1-ylsulfonyl)-2H-chromen-2-one and evaluated their efficacy in animal models. Notably, compound 62b exhibited promising anticonvulsant activity, surpassing reference drugs like ethosuximide and valproic acid .
- A novel series of 6-(pyrrolidin-1-ylsulfonyl)-[1,3]dithiolo[4,5-b]quinoxaline-2-ylidines was designed, synthesized, and tested for in vitro anticancer activity. These compounds demonstrated anti-proliferative effects and apoptotic induction, suggesting potential as cancer therapeutics .
- The pyrrolidine ring is a versatile scaffold in medicinal chemistry. Its sp3-hybridization allows exploration of pharmacophore space, and its non-planarity (referred to as “pseudorotation”) contributes to three-dimensional coverage. Researchers have used pyrrolidine derivatives to target specific proteins and receptors .
- The stereogenicity of pyrrolidine carbons influences the biological profile of drug candidates. Different stereoisomers and spatial orientations of substituents can lead to varying binding modes with enantioselective proteins. Understanding these relationships aids in designing new pyrrolidine-based compounds .
- Researchers have employed two main synthetic strategies:
- Beyond the specific compound mentioned, explore other bioactive molecules containing the pyrrolidine ring. Investigate their selectivity towards different targets, such as enzymes, receptors, or transporters .
Anticonvulsant Activity
Anti-Proliferative and Apoptotic Activity
Medicinal Chemistry Scaffold
Drug Design and Stereochemistry
Synthetic Strategies
Bioactive Molecules with Target Selectivity
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .
Mode of Action
The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This could potentially lead to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins .
Biochemical Pathways
Compounds with a pyrrolidine ring have been reported to have a wide range of biological activities .
Result of Action
A series of 6-(pyrrolidin-1-ylsulfonyl)-[1,3]dithiolo[4,5-b]quinoxaline-2-ylidines were evaluated for their in vitro anticancer activity . The most active derivative revealed sensitivity towards the breast cell lines MCF-7 and MDA-MB-231 .
Action Environment
The spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
properties
IUPAC Name |
6-pyrrolidin-1-ylsulfonylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4S/c15-13-6-3-10-9-11(4-5-12(10)18-13)19(16,17)14-7-1-2-8-14/h3-6,9H,1-2,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPOXDFNCKZKHER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)OC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(pyrrolidin-1-ylsulfonyl)-2H-chromen-2-one |
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